Cas no 16253-72-8 (Heptanoic acid,3-methyl-, 1-methylpropyl ester)

Heptanoic acid,3-methyl-, 1-methylpropyl ester structure

16253-72-8 structure

Product Name:Heptanoic acid,3-methyl-, 1-methylpropyl ester

CAS No:16253-72-8

Molecular Formula:C₁₂H₂₄O₂

Molecular Weight:200.31776

CID:169568

PubChem ID:85980

Heptanoic acid,3-methyl-, 1-methylpropyl ester Properties

Names and Identifiers

- Heptanoic acid,3-methyl-, 1-methylpropyl ester
- butan-2-yl 3-methylheptanoate
- SEC-BUTYL 3-METHYLHEPTANOATE
- Heptanoic acid, 3-methyl-, sec-butyl ester
- FT-0651719
- DTXSID80884880
- SCHEMBL11302676
- 16253-72-8
- 3-Methylheptanoic acid sec-butyl ester
- Heptanoic acid, 3-methyl-, 1-methylpropyl ester
- OARSNTXAKATCPL-UHFFFAOYSA-N
- 3-methyl-heptanoic acid 1-methyl-propyl ester
- +Expand
- InChIKey： OARSNTXAKATCPL-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H24O2/c1-5-7-8-10(3)9-12(13)14-11(4)6-2/h10-11H,5-9H2,1-4H3
- SMILES： CCCCC(CC(OC(CC)C)=O)C

Computed Properties

Exact Mass: 200.17772
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 8
Monoisotopic Mass: 200.177630004g/mol
Heavy Atom Count: 14
Complexity: 154
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Heptanoic acid,3-methyl-, 1-methylpropyl ester Related Literature

1. Contents pages

Symp. Faraday Soc., 1968,2, 1-5
2. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
3. Inorganic analysis

Analyst, 1905,30, 136-139
4. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
5. Foods and drugs analysis

Analyst, 1906,31, 299-304
6. Inside back cover

Chem. Commun., 2020,56, 12447-12447
7. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
8. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
9. Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†

Masatoshi Iwata,Masaaki Okazaki,Hiromi Tobita Chem. Commun., 2003, 2744-2745
10. Response of CPO-27-Ni towards CO, N2 and C2H4

Sachin Chavan,Francesca Bonino,Jenny G. Vitillo,Elena Groppo,Carlo Lamberti,Pascal D. C. Dietzel,Adriano Zecchina,Silvia Bordiga Phys. Chem. Chem. Phys., 2009,11, 9811-9822

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